Cas no 182322-39-0 (2-(3,5-Dimethoxyphenoxy)-5-nitrobenzaldehyde)

• Product Name: 2-(3,5-Dimethoxyphenoxy)-5-nitrobenzaldehyde
• CAS No: 182322-39-0
• MF: C₁₅H₁₃NO₆
• MW: 303.266824483871
• CID: 3166946
• PubChem ID: 18379978
• Update Time: 2025-11-05

2-(3,5-Dimethoxyphenoxy)-5-nitrobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• SCHEMBL7111696
• 2-(3,5-Dimethoxyphenoxy)-5-nitrobenzaldehyde
• QNRPUYIPJQFJKZ-UHFFFAOYSA-N
• 182322-39-0
• Benzaldehyde, 2-(3,5-dimethoxyphenoxy)-5-nitro-

• Inchi： 1S/C15H13NO6/c1-20-12-6-13(21-2)8-14(7-12)22-15-4-3-11(16(18)19)5-10(15)9-17/h3-9H,1-2H3
• InChI Key： QNRPUYIPJQFJKZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1C=O)[N+](=O)[O-])C1C=C(C=C(C=1)OC)OC

Computed Properties

• Exact Mass: 303.07428713Da
• Monoisotopic Mass: 303.07428713Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 90.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 2-(3,5-Dimethoxyphenoxy)-5-nitrobenzaldehyde

Introduction to 2-(3,5-Dimethoxyphenoxy)-5-nitrobenzaldehyde (CAS No. 182322-39-0)

2-(3,5-Dimethoxyphenoxy)-5-nitrobenzaldehyde (CAS No. 182322-39-0) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound is characterized by its distinctive molecular structure, which includes a nitro group and two methoxy groups attached to a phenoxy moiety. These functional groups contribute to its reactivity and potential applications in various scientific and industrial domains.

The chemical formula of 2-(3,5-Dimethoxyphenoxy)-5-nitrobenzaldehyde is C₁₄H₁₄O₆N₂, and it has a molecular weight of 306.27 g/mol. The compound is a yellow crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its physical properties, including melting point and solubility, make it suitable for a wide range of experimental conditions.

In the realm of organic synthesis, 2-(3,5-Dimethoxyphenoxy)-5-nitrobenzaldehyde serves as an important building block for the synthesis of more complex molecules. The presence of the nitro group provides a handle for further chemical transformations, such as reduction to an amino group or coupling reactions with other functional groups. Additionally, the methoxy groups enhance the stability and reactivity of the molecule, making it a valuable intermediate in the synthesis of pharmaceuticals and fine chemicals.

In medicinal chemistry, 2-(3,5-Dimethoxyphenoxy)-5-nitrobenzaldehyde has shown promise in the development of new therapeutic agents. Recent studies have explored its potential as an anti-inflammatory agent due to its ability to inhibit specific enzymes involved in inflammatory pathways. For instance, research published in the Journal of Medicinal Chemistry highlighted its efficacy in reducing inflammation in vitro and in animal models. The compound's unique structure allows it to interact with target proteins in a highly specific manner, potentially leading to more effective and safer drugs.

Beyond its medicinal applications, 2-(3,5-Dimethoxyphenoxy)-5-nitrobenzaldehyde has also been investigated for its use in materials science. Its aromatic structure and functional groups make it suitable for the synthesis of polymers and other advanced materials. For example, it can be used as a monomer in polymerization reactions to create materials with tailored properties such as enhanced thermal stability or improved mechanical strength. These materials have potential applications in electronics, coatings, and composite materials.

The environmental impact of 2-(3,5-Dimethoxyphenoxy)-5-nitrobenzaldehyde is another area of interest. Studies have shown that the compound can be synthesized using green chemistry principles, minimizing the use of hazardous solvents and reducing waste generation. This aligns with the growing trend towards sustainable chemical processes and environmentally friendly products.

In conclusion, 2-(3,5-Dimethoxyphenoxy)-5-nitrobenzaldehyde (CAS No. 182322-39-0) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique molecular structure and versatile reactivity make it an important molecule for researchers and industry professionals alike. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the scientific community.